Cas no 1805905-70-7 (2-Hydroxy-5-(2-oxopropyl)mandelic acid)

• Product Name: 2-Hydroxy-5-(2-oxopropyl)mandelic acid
• CAS No: 1805905-70-7
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 4797092
• Update Time: 2025-06-08

2-Hydroxy-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12O5/c1-6(12)4-7-2-3-9(13)8(5-7)10(14)11(15)16/h2-3,5,10,13-14H,4H2,1H3,(H,15,16)
• InChI Key： DGCXKCGYBSETDJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C(=CC=C(CC(C)=O)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 0.6
• Topological Polar Surface Area: 94.8

Additional information on 2-Hydroxy-5-(2-oxopropyl)mandelic acid

Comprehensive Analysis of 2-Hydroxy-5-(2-oxopropyl)mandelic acid (CAS No. 1805905-70-7): Properties, Applications, and Industry Insights

2-Hydroxy-5-(2-oxopropyl)mandelic acid (CAS No. 1805905-70-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This hydroxylated mandelic acid derivative combines a benzyl alcohol core with a ketone-functionalized side chain, making it valuable for synthetic modifications. Researchers are particularly interested in its role as a chiral building block for drug development, given the growing demand for enantioselective synthesis in modern medicine.

The compound's molecular structure features both carboxylic acid and hydroxyl groups, which contribute to its solubility in polar solvents and ability to form stable complexes with metal ions. This property aligns with current trends in green chemistry, where scientists seek environmentally friendly catalysts. Recent studies suggest potential applications in biodegradable polymer formulations, addressing the global push for sustainable materials. The 2-oxopropyl moiety offers reactive sites for further functionalization, making it versatile for structure-activity relationship studies in medicinal chemistry.

In analytical chemistry, 2-Hydroxy-5-(2-oxopropyl)mandelic acid serves as a reference standard for HPLC method development, especially for separating optically active compounds. Its UV-active chromophores enable sensitive detection, meeting the pharmaceutical industry's need for precise quality control methods. The compound's stability under various pH conditions makes it suitable for biomarker research, particularly in metabolic studies where acid derivatives play crucial roles.

Manufacturers of fine chemicals are optimizing synthesis routes for 1805905-70-7 to improve yield and purity. Current protocols often start from vanillin derivatives or protocatechualdehyde, reflecting the compound's relationship to natural phenolic compounds. The process typically involves Grignard reactions followed by oxidation steps, with recent advancements focusing on continuous flow chemistry to enhance production efficiency—a response to industry demands for scalable synthetic methods.

From a regulatory perspective, 2-Hydroxy-5-(2-oxopropyl)mandelic acid falls under general chemical safety guidelines without special restrictions. Proper handling requires standard laboratory precautions for organic acids, including appropriate ventilation and personal protective equipment. The compound's biodegradation profile is currently under investigation, with preliminary data suggesting moderate environmental persistence—an important consideration for pharmaceutical waste management strategies.

The scientific community continues exploring novel applications for this compound, particularly in drug delivery systems where its amphiphilic character could facilitate nanocarrier development. Its potential as a metal-chelating agent also attracts attention in nutraceutical formulations, coinciding with consumer interest in mineral absorption enhancers. As research progresses, 1805905-70-7 may find expanded use in cosmeceuticals, given the structural similarities to known skin-brightening agents.

Market analysts note growing procurement inquiries for 2-Hydroxy-5-(2-oxopropyl)mandelic acid from contract research organizations and generic drug manufacturers. The compound's pricing reflects its status as a research-grade chemical, with bulk availability varying by supplier. Quality specifications typically emphasize chromatographic purity (>98%) and optical rotation parameters, crucial for applications requiring precise stereochemistry.

Future research directions may explore the compound's enzyme inhibition potential, particularly against tyrosinase and dehydrogenases, given its structural motifs. The development of derivative libraries could accelerate discovery in fragment-based drug design, a hot topic in pharmaceutical innovation. Additionally, its possible role in antioxidant cascades warrants investigation, aligning with the wellness industry's focus on oxidative stress management.